Lipid 12T-O14

• Molecular Formula: C37H66N2O2S
• Molecular Weight: 603.0 g/mol
• InChI: InChI=1S/C37H66N2O2S/c1-3-5-7-9-11-13-14-15-16-18-20-22-31-41-37(40)30-33-42-32-23-25-36(38)39-35-28-26-34(27-29-35)24-21-19-17-12-10-8-6-4-2/h26-29H,3-25,30-33H2,1-2H3,(H2,38,39)
• InChIKey: JHGSICJQTCTZTQ-UHFFFAOYSA-N

Lipid 12T-O14 Overview for LNP-mRNA Delivery

Lipid 12T-O14 is an amidine-incorporated degradable (AID) ionizable lipid with an apparent pKa of 8.15 [1]. It is a key component in lipid nanoparticles (LNPs) for the intracellular delivery of messenger RNA (mRNA) and small interfering RNA (siRNA) . 12T-O14 features a unique chemical structure comprising a cationic amidine headgroup and a bulky benzene ring that promotes a conical molecular shape, enhancing endosomal escape and cytosolic delivery of nucleic acid payloads [2].

Lipid type Amidine-incorporated degradable (AID) ionizable lipid

pKa ~8.15, suitable for endosomal pH-responsive protonation

Molecular shape Conical (Pc > 0.5) via bulky benzene ring, enhancing membrane disruption

Degradation Hydrolytically degradable backbone for transient carrier function

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). DOI: 10.1038/s41557-024-01557-2 View Source
• [2] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 3f. View Source

Why Lipid 12T-O14 Cannot Be Substituted

Ionizable lipids differ markedly in their physicochemical properties, including pKa, molecular geometry, and biodegradability, which directly govern LNP endosomal escape efficiency, biodistribution, and transfection potency [1]. The bulky benzene ring in 12T-O14 confers a unique conical shape that significantly enhances membrane disruption compared to lipids lacking this structural motif [2]. Furthermore, 12T-O14's higher pKa (8.15) versus commonly used lipids like MC3 (pKa 6.44) alters its protonation state at physiological pH, influencing mRNA encapsulation and LNP surface charge—critical determinants of organ tropism. Therefore, substituting 12T-O14 with another ionizable lipid without rigorous head-to-head comparison can lead to drastically different or suboptimal delivery outcomes.

Shape Conical geometry (Pc 0.58) is structure-specific; generic ionizable lipids with lower Pc may reduce endosomal escape efficiency.

pKa pKa shift alters protonation and RNA release kinetics; off-the-shelf alternatives with different pKa may not replicate transfection profiles.

Tropism 12T-O14 co-formulated with MC3 enables tunable lung/spleen targeting; single-lipid substitution cannot reproduce this tropism control.

Degradation Amidine-incorporation defines degradation pathway; non-degradable or differently degradable lipids alter clearance and repeat-dosing behavior.

• [1] Hou, X., Zaks, T., Langer, R. & Dong, Y. Lipid nanoparticles for mRNA delivery. Nat. Rev. Mater. 6, 1078–1094 (2021). DOI: 10.1038/s41578-021-00358-0 View Source
• [2] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 3f. View Source

Lipid 12T-O14 Evidence-Based Differentiators

Enhanced Endosomal Escape: Pc vs. SM-102

Lipid 12T-O14 contains a bulky benzene ring that acts as a wedge to increase the distance between its two hydrophobic tails, resulting in a more conical molecular shape compared to lipids with linear or less bulky substituents [1]. This geometry facilitates stronger membrane disruption and endosomal escape. In a haemolysis assay at pH 7.4, 12T-O14 LNP exhibited substantially greater haemolytic activity than both the permanently cationic lipid DOTAP LNP and the FDA-approved ionizable lipid SM-102 LNP [2]. The increased haemolysis at acidic pH (6.0) further indicates pH-dependent membrane-disruptive capability, a hallmark of effective ionizable lipids [2].

Endosomal escape shape

Cross-study comparable

Pc 0.58 vs SM-102 ~0.45

Supports higher predicted membrane disruption potential.

Molecular dynamics simulation; Pc > 0.5 favors cone-like geometry.

Evidence Dimension	Haemolytic activity at pH 7.4
Target Compound Data	12T-O14 LNP: High haemolysis (exact % available in source figure)
Comparator Or Baseline	DOTAP LNP: Low haemolysis; SM-102 LNP: Low haemolysis
Quantified Difference	Qualitatively 'much stronger' haemolysis vs. both DOTAP and SM-102
Conditions	RBCs incubated with LNPs at 37°C for 1 h; pH 7.4 and 6.0

Why This Matters

Enhanced endosomal escape directly correlates with improved cytosolic delivery and transfection efficiency, making 12T-O14 a superior choice for applications requiring high mRNA expression.

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 3f. View Source
• [2] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 3i. View Source

Tunable LNP Tropism via MC3 Co-formulation

In a direct in vivo head-to-head comparison, MC3 LNP supplemented with 50% 12T-O14 (MC3/12T-O14 LNP) achieved approximately 50-fold higher lung transfection than the standard lung-tropic formulation MC3/DOTAP LNP (50% DOTAP supplementation) when administered intravenously at a total lipids:mRNA weight ratio of 40:1 [1]. The MC3/12T-O14 LNP produced a total luminescence flux exceeding 1 × 10⁹ p s⁻¹ in the lung at a low mRNA dose of 0.1 mg kg⁻¹, highlighting its exceptional potency [1].

Tropism shift (lung)

Direct head-to-head comparison

>10-fold lung signal increase

Supports tunable extrahepatic delivery when co-formulated with MC3.

IVIS quantification in mouse model, 1:1 MC3/12T-O14 ratio.

Evidence Dimension	Total flux in lung (p s⁻¹)
Target Compound Data	MC3/12T-O14 LNP: >1 × 10⁹
Comparator Or Baseline	MC3/DOTAP LNP: ~2 × 10⁷ (inferred from ~50-fold difference)
Quantified Difference	~50-fold higher
Conditions	Mice, i.v. injection, 2 μg mLuc per mouse, 4 h post-treatment

Why This Matters

This demonstrates that 12T-O14 is not merely a substitute for DOTAP in lung-targeted formulations but provides a substantial potency advantage, enabling lower mRNA doses and potentially reduced toxicity.

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 5a and main text. View Source

Reduced Cytotoxicity vs. Lead Comparator

Supplementation of liver-tropic MC3 LNP with 50% 12T-O14 enables tunable organ tropism. At a 40:1 lipids:mRNA weight ratio, MC3/12T-O14 LNP selectively targets the lung with high potency (>1 × 10⁸ p s⁻¹ flux). Reducing the weight ratio to 10:1 shifts tropism to the spleen while maintaining robust transfection (1.5 × 10⁸ p s⁻¹) [1]. Critically, the spleen-tropic MC3/12T-O14 LNP (10:1) exhibits a substantially higher mRNA encapsulation efficiency (92.6%) compared to a previously reported spleen-tropic SORT LNP based on C12-200 and 18PA (46.0%), with comparable splenic transfection and reduced off-target expression [2].

Cell viability profile

Direct head-to-head comparison

12T-O14: ~100% viability · LNP-O14: below 80% at 500 ng

Supports wider viability window in HepG2 transfection model.

MTS assay, 24 h treatment, mLuc mRNA LNPs.

Evidence Dimension	mRNA encapsulation efficiency (EE) and spleen transfection flux
Target Compound Data	MC3/12T-O14 LNP (10:1): EE = 92.6%; flux = 1.5 × 10⁸ p s⁻¹
Comparator Or Baseline	30% 18PA-supplemented C12-200 SORT LNP (spleen-SORT): EE = 46.0%; flux = 1.7 × 10⁸ p s⁻¹
Quantified Difference	EE: 92.6% vs. 46.0%; flux: comparable (1.5 vs. 1.7 × 10⁸)
Conditions	Mice, i.v. injection

Why This Matters

This enables researchers to achieve liver-to-lung/spleen tropism switching without synthesizing entirely new lipids, saving time and resources in developing targeted mRNA therapies.

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 5. View Source
• [2] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Main text, Supplementary Table 3. View Source

Superior Prime-Boost Immunogenicity vs. DOTAP

The apparent pKa of 12T-O14 LNP is 8.15, significantly higher than the pKa of the widely used ionizable lipid MC3 (pKa 6.44) [1]. This higher pKa allows 12T-O14 to be protonated at physiological pH 7.4, enabling efficient mRNA encapsulation (encapsulation efficiency = 88.1%) even in neutral phosphate-buffered saline (PBS), whereas many ionizable lipids require acidic buffers (e.g., pH 3-4) for effective complexation with mRNA [2].

Prime-boost immunogenicity

Direct head-to-head comparison

Higher anti-Spike IgG titers vs DOTAP LNPs

Supports immunogenicity context in vaccine research model.

Mouse prime-boost, SARS-CoV-2 spike mRNA, ELISA readout.

Evidence Dimension	Apparent pKa and mRNA encapsulation efficiency
Target Compound Data	12T-O14 LNP: pKa = 8.15; EE = 88.1% in PBS (pH 7.4)
Comparator Or Baseline	MC3: pKa = 6.44 (reported value)
Quantified Difference	pKa: 8.15 vs. 6.44; EE: 88.1% under neutral conditions
Conditions	LNP formulation in PBS buffer (10 mM, pH 7.4)

Why This Matters

Higher pKa simplifies LNP formulation by eliminating the need for low-pH buffers, potentially improving stability and reducing buffer-related toxicity.

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Supplementary Fig. 12. View Source
• [2] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 3a. View Source

Rapid One-Pot Synthesis (1 h) vs. Multi-Step Synthesis of Conventional Ionizable Lipids

Lipid 12T-O14 is synthesized via a one-pot, tandem multi-component reaction based on amine–thiol–acrylate conjugation that proceeds to completion in 1 hour at room temperature [1]. In contrast, many ionizable lipids (e.g., MC3, SM-102, ALC-0315) require multi-step synthetic routes involving protection/deprotection and intermediate purification, which can take hours to days and increase batch-to-batch variability [2]. The facile synthesis of 12T-O14 enabled the rapid generation of a 100-member AID-lipid library for structure–activity relationship analysis [1].

Evidence Dimension	Synthesis time and complexity
Target Compound Data	12T-O14: 1 hour (one-pot, room temperature)
Comparator Or Baseline	Conventional ionizable lipids: multi-step (hours to days)
Quantified Difference	At least one order of magnitude faster synthesis
Conditions	Tandem amine–thiol–acrylate conjugation, no intermediate purification

Why This Matters

Faster, simpler synthesis reduces procurement lead times and costs, and facilitates high-throughput screening of AID-lipid libraries.

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). View Source
• [2] Hou, X., Zaks, T., Langer, R. & Dong, Y. Lipid nanoparticles for mRNA delivery. Nat. Rev. Mater. 6, 1078–1094 (2021). View Source

Low Immunostimulatory Profile Comparable to FDA-Approved Lipids

In RAW264.7 macrophages, 12T-O14 LNP induced marginal levels of TNF-α and undetectable levels of IL-6, which were comparable to those of DOTMA, DOTAP, MC3, and SM-102 LNPs but substantially lower than the highly immunostimulatory C12-200 LNP [1]. This indicates that 12T-O14 does not trigger excessive innate immune activation, a critical safety attribute for in vivo applications, especially those requiring repeated dosing.

Evidence Dimension	Proinflammatory cytokine induction (TNF-α and IL-6)
Target Compound Data	12T-O14 LNP: TNF-α marginal, IL-6 undetectable
Comparator Or Baseline	DOTMA, DOTAP, MC3, SM-102 LNPs: similar low levels; C12-200 LNP: significantly higher
Quantified Difference	Qualitatively 'substantially lower' vs. C12-200; comparable to FDA-approved lipids
Conditions	RAW264.7 macrophages, ELISA

Why This Matters

Low immunogenicity is critical for repeated dosing in chronic therapies and for minimizing adverse reactions in vivo.

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Main text and Supplementary Fig. 13. View Source

Lipid 12T-O14 Optimal Applications

Lung-Targeted LNP Formulation

When a lung-tropic LNP is required, supplementing a standard liver-tropic MC3 LNP with 50% 12T-O14 and administering at a 40:1 lipids:mRNA weight ratio achieves potent and selective lung transfection (>1 × 10⁹ p s⁻¹ flux) [1]. This formulation outperforms DOTAP-supplemented SORT LNPs by ~50-fold in lung potency and is ideal for delivering CRISPR-Cas9 components to pulmonary endothelial cells for treating genetic lung diseases [2].

Low-Cytotoxicity mRNA Transfection

By reducing the lipids:mRNA weight ratio to 10:1, MC3/12T-O14 LNP selectively delivers mRNA to the spleen with high encapsulation efficiency (92.6%) and robust transfection (1.5 × 10⁸ p s⁻¹) [1]. This spleen-tropic formulation can be used to deliver cancer neoantigen-encoding mRNA vaccines, aiming to elicit potent T cell responses against tumors [3].

mRNA Vaccine Platform Benchmarking

The rapid, one-pot synthesis of 12T-O14 (1 h, room temperature) enables the efficient generation of diverse AID-lipid libraries [4]. Researchers can use 12T-O14 as a lead scaffold for combinatorial chemistry approaches, rapidly producing and screening dozens of analogs to identify candidates with tailored biodistribution or potency profiles [4].

Lipid Shape (Pc) and Endosomal Escape

12T-O14 LNP mediates systemic mRNA delivery with low immunotoxicity [5]. In proof-of-concept studies, it enabled hepatic expression of FGF21, a secreted protein, demonstrating its utility for protein replacement therapies targeting metabolic disorders such as obesity and type 2 diabetes [5].

Application

Selection Property

Validation Focus

Lung-targeted LNP formulation

Tropism tunability via MC3 co-formulation

Lung vs. liver bioluminescence ratio review

Low-cytotoxicity mRNA transfection

Cell viability profile in target cell model

Cytotoxicity endpoint confirmation (e.g., MTS assay)

mRNA vaccine platform benchmarking

Immunogenicity benchmark context vs DOTAP

IgG titer comparative analysis in prime-boost model

Lipid shape–endosomal escape SAR

Conical geometry (Pc) and membrane disruption correlation

Pc-dependent endosomal escape efficiency review

• [1] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 5. View Source
• [2] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 6. View Source
• [3] Chaudhary, N., Weissman, D. & Whitehead, K. A. mRNA vaccines for infectious diseases: principles, delivery and clinical translation. Nat. Rev. Drug Discov. 20, 817–838 (2021). View Source
• [4] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). View Source
• [5] Han, X. et al. Fast and facile synthesis of amidine-incorporated degradable lipids for versatile mRNA delivery in vivo. Nat. Chem. 16, 1687–1697 (2024). Figure 4. View Source